Cas no 91991-08-1 (1,3,6-Pyrenetrisulfonyl trichloride, 8-(acetyloxy)-)

1,3,6-Pyrenetrisulfonyl trichloride, 8-(acetyloxy)- structure
91991-08-1 structure
Product Name:1,3,6-Pyrenetrisulfonyl trichloride, 8-(acetyloxy)-
CAS No:91991-08-1
MF:C18H9Cl3O8S3
MW:555.813258886337
CID:760480
PubChem ID:18764853
Update Time:2025-04-19

1,3,6-Pyrenetrisulfonyl trichloride, 8-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,6-Pyrenetrisulfonyl trichloride, 8-(acetyloxy)-
    • [3,6,8-tris(chlorosulfonyl)pyren-1-yl] acetate
    • 91991-08-1
    • 3,6,8-TRIS(CHLOROSULFONYL)PYREN-1-YL ACETATE
    • SCHEMBL218851
    • 8-(acetyloxy)-1,3,6-pyrenetrisulfonyl trichloride
    • DTXSID60596095
    • Inchi: 1S/C18H9Cl3O8S3/c1-8(22)29-13-6-14(30(19,23)24)10-4-5-12-16(32(21,27)28)7-15(31(20,25)26)11-3-2-9(13)17(10)18(11)12/h2-7H,1H3
    • InChI Key: GAIQIDITLZQBHB-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)Cl)OC(C)=O)S(=O)(=O)Cl)(=O)=O

Computed Properties

  • Exact Mass: 553.852514g/mol
  • Monoisotopic Mass: 553.852514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 154Ų
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